Cas no 2228972-99-2 (tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate
• CAS No: 2228972-99-2
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6508735
• PubChem ID: 165969492
• Update Time: 2025-08-05

tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate
• 2228972-99-2
• tert-butyl N-[3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propyl]carbamate
• EN300-1883227

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-8-11(7-14)10-5-4-6-17-9-10/h9,11H,4-8,14H2,1-3H3,(H,15,16)
• InChI Key： LWJZFGQFFQAVGT-UHFFFAOYSA-N
• SMILES： O1C=C(CCC1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate

Research Brief on tert-Butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate (CAS: 2228972-99-2)

The compound tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate (CAS: 2228972-99-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. The compound's unique structural features, including the presence of a dihydropyran ring and a protected amino group, make it a versatile building block for the construction of complex pharmacophores. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the synthesis of protease inhibitors. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate exhibit potent inhibitory activity against serine proteases, which are critical targets in the treatment of thrombotic disorders. The study reported a significant improvement in selectivity and potency compared to existing inhibitors, underscoring the compound's potential as a lead structure for further optimization.

In addition to its role in protease inhibition, tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate has also been investigated for its potential in modulating immune responses. A study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound can serve as a scaffold for the design of small molecules that selectively target immune checkpoints. The researchers observed that certain derivatives of the compound exhibited promising activity in enhancing T-cell activation, suggesting potential applications in immunotherapy.

The synthetic accessibility of tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate has also been a focus of recent research. A team of chemists reported an efficient and scalable synthesis route for this compound in Organic Process Research & Development. The optimized protocol features high yields and minimal byproducts, making it suitable for large-scale production. This advancement is particularly significant for the pharmaceutical industry, as it facilitates the exploration of this compound's therapeutic potential in preclinical and clinical settings.

Despite these promising developments, challenges remain in the further exploitation of tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate. For instance, the compound's pharmacokinetic properties, such as solubility and metabolic stability, require further optimization to enhance its drug-like characteristics. Ongoing research efforts are focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, tert-butyl N-3-amino-2-(3,4-dihydro-2H-pyran-5-yl)propylcarbamate (CAS: 2228972-99-2) represents a valuable tool in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. The latest research highlights its versatility as a synthetic intermediate and its promising biological activities. Continued exploration of this compound and its derivatives is expected to yield novel therapeutic agents with improved efficacy and safety profiles.